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Compound of Interest

Compound Name: 5-Phenylundecane

Cat. No.: B1205318

An In-depth Technical Guide to 5-
Phenylundecane

This guide provides a comprehensive overview of the chemical and physical properties of 5-
Phenylundecane, tailored for researchers, scientists, and professionals in drug development.
It includes a summary of its properties, detailed experimental protocols, and visualizations of
synthetic pathways.

Chemical and Physical Properties

5-Phenylundecane is an alkylbenzene compound characterized by an undecane chain
substituted with a phenyl group at the fifth position.[1] Its properties are summarized in the
table below.
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Property Value Source
Molecular Formula Ci7Hz2s [1112][3]
Molecular Weight 232.40 g/mol [11[2][3]
IUPAC Name undecan-5-ylbenzene [11[3]
CAS Number 4537-15-9 [1][2][4]
Boiling Point 306.00 to 307.00 °C @ 760.00 ]

mm Hg (estimated)

Vapor Pressure

0.00155 mmHg

[1]

Flash Point

274.00 °F (134.30 °C)

(estimated)

[4]

logP (o/w)

7.450

[4]

Solubility in water

0.01282 mg/L @ 25 °C

(estimated)

[4]

Appearance

Neat

[2]

Experimental Protocols

A. Synthesis of 5-Phenylundecane

Two common methods for the synthesis of 5-Phenylundecane are Friedel-Crafts alkylation

and Grignard reagent-mediated alkylation.[5]

i. Friedel-Crafts Alkylation

This method involves the reaction of benzene with a suitable alkylating agent, such as 5-

chloroundecane, in the presence of a Lewis acid catalyst like aluminum chloride (AICI3).

o Materials: Benzene, 5-chloroundecane, anhydrous aluminum chloride, anhydrous solvent

(e.g., carbon disulfide or nitrobenzene), hydrochloric acid, sodium bicarbonate solution,

anhydrous sodium sulfate, distillation apparatus.
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e Procedure:

o A solution of 5-chloroundecane in the anhydrous solvent is prepared in a round-bottom
flask equipped with a reflux condenser and a dropping funnel.

o The flask is cooled in an ice bath, and anhydrous aluminum chloride is added portion-wise
with stirring.

o Benzene is then added dropwise from the dropping funnel.

o After the addition is complete, the reaction mixture is stirred at room temperature for a
specified time and then refluxed to ensure complete reaction.

o The reaction is quenched by pouring the mixture over crushed ice and hydrochloric acid.

o The organic layer is separated, washed with water, sodium bicarbonate solution, and
again with water.

o The organic layer is dried over anhydrous sodium sulfate.

o The solvent is removed by distillation, and the crude 5-Phenylundecane is purified by
vacuum distillation.

ii. Grignard Reagent-Mediated Alkylation

This synthesis involves the reaction of a Grighard reagent, such as butylmagnesium bromide,
with a suitable electrophile like 1-phenyl-1-heptanone.

e Materials: Magnesium turnings, 1-bromobutane, anhydrous diethyl ether, 1-phenyl-1-
heptanone, saturated ammonium chloride solution, distillation apparatus.

e Procedure:

o In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel,
and a mechanical stirrer, magnesium turnings and anhydrous diethyl ether are placed.

o A solution of 1-bromobutane in anhydrous diethyl ether is added dropwise to initiate the
formation of the Grignard reagent (butylmagnesium bromide).
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o Once the Grignard reagent is formed, a solution of 1-phenyl-1-heptanone in anhydrous
diethyl ether is added dropwise at a controlled temperature.

o The reaction mixture is stirred and then refluxed.
o The reaction is quenched by the slow addition of saturated ammonium chloride solution.
o The ether layer is separated, and the aqueous layer is extracted with diethyl ether.

o The combined organic layers are washed with brine and dried over anhydrous sodium
sulfate.

o The solvent is evaporated, and the resulting alcohol is dehydrated and reduced to yield 5-
Phenylundecane. Purification is achieved through column chromatography or vacuum
distillation.

B. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a standard technique for the identification and quantification of 5-Phenylundecane.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., FINNIGAN-
MAT 4500).[1]

e Column: A non-polar capillary column is typically used.[1]
e Carrier Gas: Helium or hydrogen.

« Injection: A small volume of the sample, dissolved in a suitable solvent, is injected into the
GC inlet.

e GC Oven Program: The temperature is programmed to ramp up to allow for the separation of
components based on their boiling points and interactions with the stationary phase.

o Mass Spectrometry: The eluting compounds are ionized (e.g., by chemical ionization - CI)
and fragmented.[1] The mass-to-charge ratio of the fragments is measured.

« |dentification: 5-Phenylundecane is identified by its retention time and the fragmentation
pattern in the mass spectrum. For example, under chemical ionization, characteristic
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fragments at m/z 155 and 231 may be observed.[1]

Visualizations

Caption: Synthetic workflows for 5-Phenylundecane.

Caption: Structure-activity relationship exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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